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Compound of Interest

Methyl 2-cyano-3,3-
Compound Name: _ )
di(methylthio)acrylate

An In-depth Technical Guide to 3-(Trifluoromethyl)benzyl Alcohol (CAS No. 349-75-7)

This guide provides a comprehensive overview of the chemical properties and reactions of 3-
(Trifluoromethyl)benzyl alcohol, a versatile fluorinated organic compound. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical and Physical Properties

3-(Trifluoromethyl)benzyl alcohol, with the CAS registry number 349-75-7, is a colorless to pale
yellow liquid. Its structure features a trifluoromethyl group at the meta-position of the benzyl
alcohol, which significantly influences its chemical reactivity and physical properties. This
compound is also known by other names, including (3-(Trifluoromethyl)phenyl)methanol and m-
(Trifluoromethyl)benzyl alcohol.[1]

Structural and Molecular Data
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Property Value Source

Molecular Formula CsH7Fs0 [2]

Molecular Weight 176.14 g/mol [2]
[3-

IUPAC Name (trifluoromethyl)phenyllmethan [2]
ol

_ C1=CC(=CC(=C1)C(F)

Canonical SMILES [2]
(F)F)CO
INChl=1S/C8H7F30/c9-

InChl 8(10,11)7-3-1-2-6(4-7)5-12/h1-  [1]
4,12H,5H2
BXEHKCUWIODEDE-

InChliKey [1]
UHFFFAOYSA-N

Physical Properties

Property Value Source
Clear colorless to pale yellow

Appearance o
liquid

Boiling Point 68 °C at 2 mm Hg

Density 1.295 g/mL at 25 °C [3]

Refractive Index (n20/D)

1.460

[3]

Reactivity and Chemical Reactions

The trifluoromethyl group, being strongly electron-withdrawing, impacts the reactivity of the

aromatic ring and the benzylic alcohol functional group. The compound is stable under normal

conditions.[4]

Oxidation
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3-(Trifluoromethyl)benzyl alcohol can be oxidized to form 3-(trifluoromethyl)benzaldehyde. This
reaction is a common transformation for benzyl alcohols.

Experimental Protocol: Oxidation using TEMPO/NaOCI
A general procedure for the oxidation of alcohols can be adapted for this specific compound.[5]

o Materials: 3-(Trifluoromethyl)benzyl alcohol, potassium carbonate (K2COs), cyanuric acid,
TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxy) or AZADO, 12% sodium hypochlorite (NaOCI)
solution, and ethyl acetate.

e Procedure:

o To a mixture of the alcohol (1 equivalent), K2COs (2.0 equivalents), and cyanuric acid (0.1
equivalents) in ethyl acetate, add TEMPO or AZADO (3 mol%).

o Cool the mixture to 0-10 °C.
o Add 12% NaOCI solution (1.2 equivalents) dropwise.

o Stir the mixture at this temperature until the reaction is complete (monitored by TLC or
GC).

o Extract the reaction mixture with ethyl acetate.
o The organic layer is then concentrated under reduced pressure.

o The resulting residue is purified by silica gel column chromatography to yield 3-
(trifluoromethyl)benzaldehyde.
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Oxidation of 3-(Trifluoromethyl)benzyl alcohol

TEMPO / NaOCI
(3-(Trifluoromethyl)benzyl alcohol) K2COs, Cyanuric Acid
Ethyl Acetate, 0-10°C

Oxidation

A 4
(3-(Trifluoromethyl)benzaldehyde)

Chlorination of 3-(Trifluoromethyl)benzyl alcohol

SOCIz
(3-(Trifluoromethyl)benzyl alcohol) cat. DMF, CH2Clz
0°Cto RT

Chlorination

(3-(Trifluoromethyl)benzyl chloride)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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